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Compound of Interest

Compound Name: MOG peptide 35-55

Cat. No.: B15952585

Get Quote

MOG Peptide 35-55 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) regarding the use of Myelin Oligodendrocyte Glycoprotein (MOG) peptide 35-55, with a

particular focus on solubility issues and the use of Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for reconstituting lyophilized MOG peptide 35-55?

A1: The primary recommended solvent for MOG peptide 35-55 is sterile, deionized water.[1]

Many suppliers suggest reconstituting the peptide to a stock concentration of 1-2 mg/mL.[2] For

peptides that are difficult to dissolve in aqueous solutions, 100% DMSO can be used to create

a high-concentration stock solution, which can then be further diluted in an aqueous buffer.[3]

Q2: I am having trouble dissolving the MOG peptide 35-55 in water. What should I do?

A2: If you encounter solubility issues with water, sonication can help to prepare a homogenous

solution.[1] Gently warming the solution to 37°C for 10-15 minutes can also aid in dissolution.
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For highly hydrophobic peptides, dissolving in a small amount of DMSO first and then slowly

adding it to your aqueous buffer while vortexing is a common strategy.[3][4]

Q3: Can I dissolve MOG peptide 35-55 directly in Phosphate-Buffered Saline (PBS)?

A3: It is generally not recommended to dissolve MOG peptide 35-55 directly in PBS to make a

concentrated stock solution, as PBS can sometimes reduce peptide solubility.[2] The best

practice is to first create a stock solution in sterile water or DMSO and then dilute it to the final

working concentration in PBS immediately before use.[2]

Q4: What are the recommended storage conditions for reconstituted MOG peptide 35-55?

A4: Once reconstituted, the MOG peptide 35-55 solution should be aliquoted into single-use

volumes to avoid repeated freeze-thaw cycles. These aliquots should be stored at or below

-20°C.[1]

Q5: What is the role of DMSO in MOG peptide 35-55 experiments?

A5: DMSO is a powerful organic solvent used to dissolve hydrophobic peptides that have poor

solubility in aqueous solutions.[3][4] It is particularly useful for preparing high-concentration

stock solutions of MOG peptide 35-55. However, it is crucial to be aware of its potential effects

on cell viability and function.

Q6: What is the maximum concentration of DMSO that can be used in cell culture assays?

A6: The final concentration of DMSO in cell culture should be kept as low as possible, ideally at

or below 0.1%.[5][6] Most cell lines can tolerate up to 0.5% DMSO without significant

cytotoxicity, while some may tolerate up to 1%.[4][5] Primary cells are generally more sensitive.

[4] It is always recommended to perform a dose-response curve to determine the optimal

DMSO concentration for your specific cell line and assay.[4]
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Issue Possible Cause Troubleshooting Steps

MOG peptide 35-55 does not

dissolve completely in water.

The peptide may have

hydrophobic regions, leading

to poor aqueous solubility.

1. Sonication: Use a sonicator

bath for 10-15 minutes to aid

dissolution.[1]2. Gentle

Warming: Warm the vial at

37°C for 10-15 minutes.3. Use

of DMSO: Dissolve the peptide

in a small volume of 100%

DMSO to create a stock

solution, then slowly add it to

your aqueous buffer with

gentle vortexing.[4]

The peptide solution appears

cloudy or shows precipitation

after dilution in buffer.

The peptide has exceeded its

solubility limit in the final buffer.

This can happen when a

DMSO stock is diluted too

quickly into an aqueous buffer.

1. Slow Dilution: Add the

DMSO stock solution dropwise

to the aqueous buffer while

continuously vortexing or

stirring.2. Lower Final

Concentration: Try preparing a

more dilute final solution.3. Re-

dissolve and Re-dilute: If

precipitation is significant,

consider lyophilizing the

precipitated peptide and

attempting to redissolve it

using a different solvent or a

slower dilution method.

Variability in Experimental

Autoimmune

Encephalomyelitis (EAE)

disease course.

Incomplete dissolution or

aggregation of the MOG

peptide can lead to

inconsistent immunization and

variable disease induction.

Improper emulsification with

Complete Freund's Adjuvant

(CFA) is also a common

cause.

1. Ensure Complete

Solubilization: Follow the

recommended reconstitution

protocol carefully to ensure the

peptide is fully dissolved

before emulsification.2. Proper

Emulsification Technique:

Ensure a stable emulsion is

formed with CFA by vigorously

mixing or using a high-speed
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homogenizer until a thick,

white emulsion is formed that

does not disperse when a drop

is added to water.

Low or inconsistent T-cell

proliferation in in-vitro assays.

1. Peptide Degradation:

Repeated freeze-thaw cycles

of the stock solution can

degrade the peptide.2. DMSO

Cytotoxicity: The final

concentration of DMSO in the

cell culture may be too high,

inhibiting T-cell function.[7][8]

1. Aliquot Stock Solutions:

Prepare single-use aliquots of

the reconstituted peptide to

avoid freeze-thaw cycles.[1]2.

Minimize Final DMSO

Concentration: Ensure the final

DMSO concentration in your

cell culture medium is below

the toxic threshold for your

cells (ideally ≤ 0.1%).[5][6]3.

Include a DMSO Vehicle

Control: Always include a

control group with the same

final concentration of DMSO

without the peptide to assess

the solvent's effect on your

cells.[5]

Quantitative Data: Effects of DMSO on T-Cell
Function
The use of DMSO as a solvent can impact T-cell function. It is crucial to maintain the final

DMSO concentration at a minimum in in-vitro assays. Below is a summary of the reported

effects of DMSO on human CD4+ T-cells.
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DMSO

Concentration

Effect on CD4+ T-

Cell Activation

Markers (CD69,

CD25, CD154)

Effect on CD4+ T-

Cell Proliferation

Effect on Cytokine

Production

≥ 0.25%

Inhibition of surface

marker expression.[7]

[9]

-

Inhibition of IL-4, IL-

21, and IL-22

production.[7][9][10]

IFN-γ production is

largely unaffected.[7]

[9]

≥ 0.5%

Inhibition of surface

marker expression.[7]

[9]

Inhibition of

proliferation.[7][9]

Inhibition of IL-4, IL-

21, and IL-22

production.[7][9][10]

IFN-γ production is

largely unaffected.[7]

[9]

1%

Significant inhibition of

surface marker

expression.[7][9]

Proliferation is

abolished.[7][9]

Significant inhibition of

IL-4, IL-21, and IL-22

production.[7][9][10]

IFN-γ production is

largely unaffected.[7]

[9]

2.5% - -
Reduced IL-2

production.[8]

5% - -

Substantial reduction

in IFN-γ, TNF-α, and

IL-2 production.[8]

Experimental Protocols
Protocol 1: Reconstitution of MOG Peptide 35-55
This protocol outlines the steps for reconstituting lyophilized MOG peptide 35-55 using either

water or DMSO.
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Preparation: Bring the lyophilized MOG peptide 35-55 vial to room temperature before

opening.

Solvent Selection:

Aqueous Solution (Recommended for direct use in some assays or for EAE induction):

Add the calculated volume of sterile, deionized water to the vial to achieve a stock

concentration of 1-2 mg/mL.

DMSO Stock Solution (For peptides with low aqueous solubility): Add a small volume of

100% DMSO (e.g., 50-100 µL) to the vial to completely dissolve the peptide, creating a

high-concentration stock.

Dissolution:

Gently vortex or pipette the solution to mix.

If the peptide does not fully dissolve, sonicate the vial for 10-15 minutes in a water bath

sonicator.

Dilution (if using a DMSO stock):

Slowly add the DMSO stock solution dropwise into the desired aqueous buffer (e.g., PBS)

while continuously vortexing. This gradual dilution helps prevent peptide precipitation.

Ensure the final DMSO concentration in your working solution is as low as possible.

Storage:

Aliquot the reconstituted peptide solution into single-use, low-protein-binding tubes.

Store the aliquots at -20°C or -80°C for long-term storage. Avoid repeated freeze-thaw

cycles.

Protocol 2: Induction of Experimental Autoimmune
Encephalomyelitis (EAE) in C57BL/6 Mice
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This protocol provides a standard method for inducing EAE using MOG peptide 35-55 in

C57BL/6 mice.

Peptide Emulsion Preparation:

Reconstitute MOG peptide 35-55 in sterile PBS or saline to a final concentration of 2

mg/mL.

Prepare Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

H37Ra at a concentration of 4 mg/mL.

In a sterile glass syringe, draw up equal volumes of the MOG peptide solution and the

CFA solution.

Connect the MOG/CFA syringe to another sterile glass syringe via a 3-way stopcock.

Forcefully pass the mixture back and forth between the two syringes for at least 10

minutes until a stable, thick, white emulsion is formed.

To test for a stable emulsion, place a drop of the mixture onto the surface of cold water. A

stable emulsion will remain as a tight droplet and will not disperse.

Immunization (Day 0):

Anesthetize female C57BL/6 mice (8-12 weeks old).

Inject 100 µL of the MOG/CFA emulsion subcutaneously into two sites on the flanks of

each mouse (total volume of 200 µL per mouse).

Administer 200 ng of Pertussis Toxin (PTX) in 100 µL of PBS via intraperitoneal (i.p.)

injection.

Second Pertussis Toxin Injection (Day 2):

Administer a second dose of 200 ng of PTX in 100 µL of PBS via i.p. injection.

Monitoring:
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Monitor the mice daily for clinical signs of EAE and record their body weight, starting from

day 7 post-immunization.

Clinical scoring is typically based on a 0-5 scale, assessing tail and limb paralysis.

Visualizations
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Click to download full resolution via product page

Caption: Experimental workflow for inducing EAE with MOG peptide 35-55.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b15952585?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15952585?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

